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Compound of Interest

Pentanoic acid, 5-chloro-4-oxo-,
Compound Name:

ethyl ester
CAS No.: 14594-24-2
Cat. No.: B1280310

Get Quote

Technical Monograph: 5-Chlorolevulinic Acid
Ethyl Ester
From Nomenclature to Nucleophilic Utility in 5-ALA

Synthesis
Abstract

This technical guide provides a comprehensive analysis of 5-Chlorolevulinic acid ethyl ester
(CAS: 14594-24-2), a critical intermediate in the pharmaceutical synthesis of 5-Aminolevulinic
acid (5-ALA). While often overshadowed by its brominated counterparts, the chlorinated ester
offers distinct stability profiles and kinetic behaviors in nucleophilic substitution reactions. This
document details its chemical ontology, synthesis protocols, and its pivotal role as a "masked"
precursor in Photodynamic Therapy (PDT) agent development.

Part 1: Chemical Identity & Nomenclature Ontology
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Precise nomenclature is vital for database retrieval and regulatory filing. 5-Chlorolevulinic acid
ethyl ester is an alpha-haloketone derivative of levulinic acid.

Table 1: Nomenclature and ldentification Data

Category Identifier /| Name Notes

5-Chlorolevulinic acid ethyl
Common Name . Industry standard
ester

Ethyl 5-chloro-4- o
IUPAC Name Preferred for publications
oxopentanoate

5-Chloro-4-oxopentanoic acid

Systematic Name ethyl ester Alternative systematic

CAS Registry 14594-24-2 Primary key for procurement
Molecular Formula C7H11ClOs3

Molecular Weight 178.61 g/mol

SMILES CCOC(=0)Cccc(=0)ccl For chemoinformatics

DPWSGDKZQIYIQC- _ _ n
InChl Key Unique hash identifier
UHFFFAOYSA-N

Functional Class Dual reactivity

-Haloketone / Ester

Part 2: Strategic Utility in Drug Development

The primary value of 5-Chlorolevulinic acid ethyl ester lies in its role as a C5-functionalized
scaffold. In drug development, specifically for Photodynamic Therapy (PDT), it serves as the
precursor to 5-Aminolevulinic acid (5-ALA).

The "Why" Behind the Chemistry:

 Lipophilicity: The ethyl ester group protects the carboxylic acid, increasing solubility in
organic solvents (DCM, Toluene) used during chlorination and subsequent substitution
reactions.
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» Regioselectivity: Direct halogenation of levulinic acid can be messy. Using the ester blocks
the acid tail, directing halogenation to the C5 position (alpha to the ketone) rather than the
C3 position, although C3 competition remains a process variable to manage.

» Stability: The chloro-derivative is generally more stable than the bromo-derivative, allowing
for longer storage times and more controlled addition rates during exothermic substitution
reactions.

Part 3: Experimental Protocols
Protocol A: Synthesis of 5-Chlorolevulinic Acid Ethyl Ester

Objective: Selective chlorination of Ethyl Levulinate at the C5 position.

Reagents:

Ethyl Levulinate (1.0 eq)

Sulfuryl Chloride (SO2Clz, 1.1 eq)

Solvent: Ethanol or Dichloromethane (DCM)

Temperature: 0°C to Room Temperature (RT)
Methodology:

e Setup: Charge a chemically resistant reactor (glass-lined) with Ethyl Levulinate and solvent.
Cool to 0°C under N2 atmosphere.

» Addition: Add Sulfuryl Chloride dropwise over 60 minutes. Critical: Control exotherm to
prevent di-chlorination or C3-chlorination.

e Reaction: Allow the mixture to warm to RT and stir for 4—6 hours. Monitor via TLC or GC
(Target: Disappearance of starting material).

e Quench: Slowly pour the reaction mixture into ice-cold saturated NaHCOs solution. (Caution:
Gas evolution).
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« Isolation: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over MgSOa4, and
concentrate in vacuo.

« Purification: Distillation under reduced pressure is recommended to separate the C5-chloro
product from the C3-isomer byproduct.

Protocol B: Conversion to 5-ALA (Gabriel Synthesis Route)

Objective: Nucleophilic substitution of the chloride with a nitrogen source (Potassium
Phthalimide) to generate the 5-amino functionality.

Reagents:

e 5-Chlorolevulinic acid ethyl ester (1.0 eq)

e Potassium Phthalimide (1.1 eq)

» Solvent: DMF (Dimethylformamide)

o Catalyst: Nal (0.1 eq) - Finkelstein condition to accelerate substitution
Methodology:

o Substitution: Dissolve 5-Chlorolevulinic acid ethyl ester in DMF. Add Potassium Phthalimide
and catalytic Nal. Heat to 80-90°C for 4 hours.

o Workup: Cool to RT. Pour into water to precipitate the phthalimido-intermediate. Filter and
wash with water.

o Hydrolysis (Deprotection): Reflux the intermediate in 6M HCI for 12—24 hours. This step
simultaneously hydrolyzes the ethyl ester and cleaves the phthalimide group.

« Isolation: Concentrate the aqueous acid. Recrystallize the residue (often using
MeOH/EtOAC) to yield 5-Aminolevulinic Acid Hydrochloride (5-ALA HCI).

Part 4: Mechanism & Pathway Visualization

The following diagram illustrates the transformation logic, highlighting the critical nucleophilic
substitution at the C5 position.
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Figure 1: Synthetic pathway from Ethyl Levulinate to 5-ALA via the 5-Chloro ethyl ester
intermediate.

Part 5: Safety & Handling (E-E-A-T)

As a Senior Application Scientist, it is mandatory to treat 5-Chlorolevulinic acid ethyl ester with
the protocols reserved for alpha-haloketones.

e Lachrymator: Like many alpha-chloro ketones, this compound is a potent lachrymator (tear
gas agent). All handling must occur within a certified fume hood.

o Skin/Eye Irritant: Direct contact can cause severe burns due to alkylation of tissue proteins.

o Storage: Store at 2—8°C under inert gas (Argon/Nitrogen). Moisture can lead to hydrolysis of
the ester or degradation of the alpha-chloro ketone moiety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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